![molecular formula C10H14ClNO4S B1426953 5-Chloro-2-[(1-methoxypropan-2-yl)oxy]benzene-1-sulfonamide CAS No. 1341400-46-1](/img/structure/B1426953.png)
5-Chloro-2-[(1-methoxypropan-2-yl)oxy]benzene-1-sulfonamide
Overview
Description
5-Chloro-2-[(1-methoxypropan-2-yl)oxy]benzene-1-sulfonamide, also known as 5-chloro-2-methoxybenzenesulfonamide or 5-chloro-2-MBS, is a synthetic organic compound used in a variety of scientific applications. It is a colorless solid that is soluble in water and other organic solvents. 5-chloro-2-MBS is an important intermediate in the synthesis of various drugs and other compounds. It is also used as a reagent in the synthesis of other compounds.
Scientific Research Applications
Pharmaceutical Industry
This compound, like many sulfonamides, is utilized in the pharmaceutical industry due to its wide range of biological activities. Sulfonamides have been known for their antibacterial, antiviral, diuretic, hypoglycemic, and anticancer properties . The specific structure of 5-Chloro-2-[(1-methoxypropan-2-yl)oxy]benzene-1-sulfonamide may lend itself to these applications, although the exact uses would depend on further pharmacological testing.
Agrochemical Industry
Derivatives of 5-Chloro-2-pentanone (5C2P), which share a similar structural motif to our compound of interest, are widely used in the agrochemical industry . They serve as intermediates in the synthesis of more complex molecules that may possess herbicidal or pesticidal properties.
Antioxidant Drug Development
Sulfonamides are recognized as antioxidants that can prevent or minimize oxidative damage associated with oxidative-stress-related diseases . The compound could potentially be explored for its antioxidant capabilities in scientific research aimed at developing new antioxidant drugs.
Medical Chemistry Building Blocks
Organosulfur compounds with sulfur–nitrogen bonds, such as sulfonamides, are widely applied as building blocks in medical chemistry due to their diverse applications in pharmaceuticals . This compound could be used to synthesize novel molecules with potential therapeutic effects.
Cancer Research
Some sulfonamide derivatives have shown activity towards inhibiting the growth of cancerous cells . While not directly mentioned, it’s possible that 5-Chloro-2-[(1-methoxypropan-2-yl)oxy]benzene-1-sulfonamide could be investigated for similar anticancer activities.
Synthetic Chemistry
The compound may also be used in synthetic chemistry research as a precursor or intermediate in the synthesis of various high-value compounds . Its unique structure could facilitate the creation of novel molecules with specific desired properties.
properties
IUPAC Name |
5-chloro-2-(1-methoxypropan-2-yloxy)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO4S/c1-7(6-15-2)16-9-4-3-8(11)5-10(9)17(12,13)14/h3-5,7H,6H2,1-2H3,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXMRNRZXUSFMMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)OC1=C(C=C(C=C1)Cl)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-[(1-methoxypropan-2-yl)oxy]benzene-1-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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